Cas no 18052-80-7 (Naphthalene,1-(trimethylsilyl)-)

• Product Name: Naphthalene,1-(trimethylsilyl)-
• CAS No: 18052-80-7
• MF: C₁₃H₁₆Si
• MW: 200.351644515991
• MDL: MFCD00094131
• CID: 235221
• PubChem ID: 140329
• Update Time: 2025-11-02

Naphthalene,1-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-(trimethylsilyl)-
• 1-(TRIMETHYLSILYL)NAPHTHALENE
• trimethyl(naphthalen-1-yl)silane
• Silane, trimethyl-1-naphthyl-
• Trimethyl-1-naphthosilane
• Trimethyl-1-naphthylsilane
• MFCD00094131
• Silane, trimethyl-1-naphthalenyl-
• DTXSID60170975
• 1-tms-naphthalene
• AKOS024338884
• FT-0694043
• trimethyl(1-naphthyl)silane
• 18052-80-7
• 1-(Trimethyl)naphthalene
• InChI=1/C13H16Si/c1-14(2,3)13-10-6-8-11-7-4-5-9-12(11)13/h4-10H,1-3H
• SY073706
• KIXIRVPOOYJMDA-UHFFFAOYSA-N
• DB-311254

• MDL： MFCD00094131
• Inchi： 1S/C13H16Si/c1-14(2,3)13-10-6-8-11-7-4-5-9-12(11)13/h4-10H,1-3H3
• InChI Key： KIXIRVPOOYJMDA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 200.10218
• Monoisotopic Mass: 200.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,1-(trimethylsilyl)-

Naphthalene,1-(trimethylsilyl)- (CAS 18052-80-7): A Versatile Organosilicon Compound for Advanced Applications

Naphthalene,1-(trimethylsilyl)- (CAS 18052-80-7) is a specialized organosilicon compound that has gained significant attention in modern chemical research and industrial applications. This unique molecule combines the aromatic properties of naphthalene derivatives with the versatile reactivity of trimethylsilyl groups, making it valuable for various synthetic and material science applications.

The compound's molecular structure features a naphthalene core substituted with a trimethylsilyl (TMS) group at the 1-position. This structural arrangement provides distinct electronic and steric properties that differentiate it from other naphthalene-based compounds. Researchers particularly value Naphthalene,1-(trimethylsilyl)- for its role as a building block in organic synthesis and as a precursor for more complex silicon-containing aromatic systems.

In the field of organic electronics, Naphthalene,1-(trimethylsilyl)- has shown promise for developing novel semiconducting materials. Its ability to modify electron transport properties while maintaining thermal stability makes it attractive for OLED technology and organic photovoltaic applications. Recent studies have explored its potential in creating more efficient light-emitting diodes and solar cell components, addressing the growing demand for sustainable energy solutions.

The synthesis of Naphthalene,1-(trimethylsilyl)- typically involves the reaction of 1-bromonaphthalene with trimethylsilyl chloride in the presence of a suitable catalyst. This process yields the target compound with good purity and reasonable yields. Advanced purification techniques, including column chromatography and recrystallization, ensure the material meets the stringent requirements for research and industrial applications.

From a safety perspective, Naphthalene,1-(trimethylsilyl)- requires standard laboratory precautions for handling organosilicon compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material. Its stability under ambient conditions contributes to its practicality in various applications.

The market for Naphthalene,1-(trimethylsilyl)- has grown steadily, driven by increasing demand in material science research and specialty chemical production. Manufacturers have responded by developing more efficient production methods and improved quality control measures. Current research focuses on expanding its applications in nanotechnology and advanced coatings, where its unique properties offer potential advantages.

Analytical characterization of Naphthalene,1-(trimethylsilyl)- typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research applications. The distinct spectral features of the trimethylsilyl group provide clear signatures in analytical data, facilitating quality assessment.

Future developments involving Naphthalene,1-(trimethylsilyl)- may explore its potential in energy storage systems and catalytic processes. Researchers are investigating its role in creating novel lithium-ion battery components and as a ligand in transition metal catalysis. These applications align with current trends in green chemistry and sustainable technology development.

For laboratories and industries working with Naphthalene,1-(trimethylsilyl)-, proper storage conditions are essential to maintain product integrity. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. These precautions help preserve its reactivity and prevent degradation over time.

The scientific literature contains numerous references to Naphthalene,1-(trimethylsilyl)- in studies of molecular electronics and surface modification. Its ability to interface with both organic and inorganic systems makes it particularly valuable for creating hybrid materials with tailored properties. This versatility continues to drive interest in both academic and industrial research settings.

Quality specifications for commercial Naphthalene,1-(trimethylsilyl)- typically include parameters such as purity level (often ≥95% or ≥98%), appearance (usually colorless to pale yellow liquid or solid), and moisture content. These specifications ensure consistency across different batches and applications, meeting the needs of diverse research and development projects.

Environmental considerations for Naphthalene,1-(trimethylsilyl)- include proper waste disposal methods and assessment of biodegradation pathways. While not classified as environmentally hazardous, responsible handling practices align with modern green chemistry principles and regulatory requirements for chemical substances.

The price and availability of Naphthalene,1-(trimethylsilyl)- vary depending on quantity, purity grade, and supplier. Research-scale quantities are generally available from specialty chemical providers, while larger quantities may require custom synthesis. The compound's niche applications contribute to its status as a high-value specialty chemical in the organosilicon market.

Comparative studies have examined Naphthalene,1-(trimethylsilyl)- alongside similar silylated aromatic compounds to evaluate structure-property relationships. These investigations help researchers understand how subtle molecular modifications affect material characteristics, guiding the design of new compounds for specific applications.

In conclusion, Naphthalene,1-(trimethylsilyl)- (CAS 18052-80-7) represents an important class of functionalized naphthalenes with wide-ranging potential in advanced materials and chemical synthesis. Its unique combination of aromatic and silicon-based properties continues to inspire innovative applications across multiple scientific disciplines, from organic electronics to catalysis research. As technology advances, this compound is likely to find even broader utility in developing next-generation materials and chemical processes.